Cas no 889939-65-5 (7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde)

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde is a heterocyclic compound featuring a fused tetraaza-naphthalene core with a formyl functional group at the 4-position. Its unique structure, incorporating both nitrogen-rich aromatic systems and an aldehyde moiety, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The dimethyl substitution enhances stability and modulates electronic properties, facilitating selective reactivity in condensation or cyclization reactions. This compound is particularly useful in constructing complex nitrogen-containing scaffolds, offering versatility in medicinal chemistry applications. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde structure
889939-65-5 structure
Product Name:7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde
CAS No:889939-65-5
MF:C12H10N4O
MW:226.234001636505
CID:2276509
PubChem ID:18523953
Update Time:2025-06-09

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde
    • 7,8-dimethyltetrazolo[1,5-a]quinoline-4-carbaldehyde
    • 7,8-dimethyl-[1,2,3,4]tetrazolo[1,5-a]quinoline-4-carbaldehyde
    • 889939-65-5
    • CS-0367456
    • AKOS000301020
    • 7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]naphthalene-4-carbaldehyde
    • 7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde
    • MDL: MFCD08445742
    • Inchi: 1S/C12H10N4O/c1-7-3-9-5-10(6-17)12-13-14-15-16(12)11(9)4-8(7)2/h3-6H,1-2H3
    • InChI Key: XRNDNFGZLUXZFL-UHFFFAOYSA-N
    • SMILES: O=CC1C2=NN=NN2C2C=C(C)C(C)=CC=2C=1

Computed Properties

  • Exact Mass: 226.08546096g/mol
  • Monoisotopic Mass: 226.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 60.2Ų

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopentaa-naphthalene-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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